Cas no 134822-76-7 (6-Hydroxy-4H-chromene-3-carbaldehyde)

6-Hydroxy-4H-chromene-3-carbaldehyde structure
134822-76-7 structure
Product Name:6-Hydroxy-4H-chromene-3-carbaldehyde
CAS No:134822-76-7
MF:C10H8O3
MW:176.168723106384
MDL:MFCD03548123
CID:860295
PubChem ID:24881409
Update Time:2025-04-19

6-Hydroxy-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxy-4H-chromene-3-carbaldehyde
    • 6-HYDROXYCHROMENE-3-CARBOXALDEHYDE
    • 6-hydroxy-2H-chromene-3-carbaldehyde
    • 6-Hydroxy-2H-chromene-3-carboxaldehyde
    • E84223
    • 134822-76-7
    • DTXSID50406391
    • 6-Hydroxychromene-3-carboxaldehyde, 97%
    • J-006610
    • PS-11568
    • JSPGOHYLKVWWKI-UHFFFAOYSA-N
    • 6-Hydroxy-2H-3-chromenecarbaldehyde
    • AKOS000296863
    • SCHEMBL1079406
    • MFCD03548123
    • 6-hydroxy-2H-1-benzopyran-3-carboxaldehyde
    • CS-0324481
    • MDL: MFCD03548123
    • Inchi: 1S/C10H8O3/c11-5-7-3-8-4-9(12)1-2-10(8)13-6-7/h1-5,12H,6H2
    • InChI Key: JSPGOHYLKVWWKI-UHFFFAOYSA-N
    • SMILES: O1CC(C=O)=CC2C=C(C=CC1=2)O
    • BRN: 6646155

Computed Properties

  • Exact Mass: 176.04700
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Yellow crystalline powder
  • Density: 1.425
  • Melting Point: 170-174 °C
  • Boiling Point: 395.5°C at 760 mmHg
  • Flash Point: 166.3°C
  • Refractive Index: 1.706
  • PSA: 46.53000
  • LogP: 1.40990
  • Sensitiveness: Sensitive to air
  • Solubility: Insoluble in water

6-Hydroxy-4H-chromene-3-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: S26
  • RTECS:DJ2220000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36
  • Safety Term:S26

6-Hydroxy-4H-chromene-3-carbaldehyde Customs Data

  • HS CODE:2912491000
  • Customs Data:

    China Customs Code:

    2912491000

    Overview:

    2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Summary:

    2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

6-Hydroxy-4H-chromene-3-carbaldehyde Pricemore >>

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